Cas no 2137722-15-5 (5-Bromo-3-heptylthiophene-2-carboxylic acid)

5-Bromo-3-heptylthiophene-2-carboxylic acid structure
2137722-15-5 structure
Product Name:5-Bromo-3-heptylthiophene-2-carboxylic acid
CAS No:2137722-15-5
MF:C12H17BrO2S
MW:305.23118185997
CID:5751244
PubChem ID:165746044
Update Time:2023-11-14

5-Bromo-3-heptylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-3-heptylthiophene-2-carboxylic acid
    • 2137722-15-5
    • EN300-716591
    • 5-Bromo-3-heptylthiophene-2-carboxylic acid
    • Inchi: 1S/C12H17BrO2S/c1-2-3-4-5-6-7-9-8-10(13)16-11(9)12(14)15/h8H,2-7H2,1H3,(H,14,15)
    • InChI Key: WGHQRLKWRMCOIT-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C(=O)O)S1)CCCCCCC

Computed Properties

  • Exact Mass: 304.01326g/mol
  • Monoisotopic Mass: 304.01326g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 65.5Ų

5-Bromo-3-heptylthiophene-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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